Cas no 1178290-18-0 (1-(2-bromophenyl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(2-bromophenyl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1178290-18-0
• MF: C₉H₉BrN₄
• MW: 253.098560094833
• MDL: MFCD12804838
• CID: 5606994
• PubChem ID: 60911454
• Update Time: 2025-05-20

1-(2-bromophenyl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 1-[(2-bromophenyl)methyl]-
• 1-(2-Bromobenzyl)-1h-1,2,4-triazol-3-amine
• CS-0284891
• EN300-804886
• 1178290-18-0
• 1-[(2-BROMOPHENYL)METHYL]-1H-1,2,4-TRIAZOL-3-AMINE
• 1-(2-bromophenyl)methyl-1H-1,2,4-triazol-3-amine

• MDL： MFCD12804838
• Inchi： 1S/C9H9BrN4/c10-8-4-2-1-3-7(8)5-14-6-12-9(11)13-14/h1-4,6H,5H2,(H2,11,13)
• InChI Key： GRBOYNSOZKBQRW-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2Br)C=NC(N)=N1

Computed Properties

• Exact Mass: 252.00106g/mol
• Monoisotopic Mass: 252.00106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• Boiling Point: 447.9±47.0 °C(Predicted)
• pka: 4.11±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(2-bromophenyl)methyl-1H-1,2,4-triazol-3-amine

Chemical Profile of 1-(2-bromophenyl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 1178290-18-0)

1-(2-bromophenyl)methyl-1H-1,2,4-triazol-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1178290-18-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative features a brominated aromatic ring coupled with a triazolyl moiety, making it a structurally intriguing molecule with potential applications in drug discovery and molecular pharmacology.

The molecular structure of 1-(2-bromophenyl)methyl-1H-1,2,4-triazol-3-amine consists of a benzene ring substituted at the 2-position with a bromine atom, linked to a propylamine group that further connects to a 1H-1,2,4-triazole ring. This triazole component is known for its stability and biological activity, often serving as a pharmacophore in the design of therapeutic agents. The presence of the bromine atom not only influences the electronic properties of the aromatic system but also provides a handle for further chemical modifications via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been growing interest in triazole derivatives due to their diverse biological activities. Studies have demonstrated that compounds containing the triazole scaffold exhibit properties ranging from antimicrobial and antifungal to anti-inflammatory and anticancer effects. The bromophenyl moiety in 1-(2-bromophenyl)methyl-1H-1,2,4-triazol-3-amine may contribute to its interaction with biological targets by enhancing lipophilicity and facilitating membrane permeability. This combination of structural features makes it an attractive candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of 1-(2-bromophenyl)methyl-1H-1,2,4-triazol-3-amine is its potential utility as a building block for more complex drug molecules. The bromine substituent allows for facile introduction of other functional groups via palladium-catalyzed reactions, enabling the synthesis of libraries of derivatives for high-throughput screening. Additionally, the triazole ring can serve as a core structure for developing new pharmacological entities with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have also highlighted the importance of 1-(2-bromophenyl)methyl-1H-1,2,4-triazol-3-amine as a scaffold for virtual screening. Molecular docking studies have suggested that this compound may interact with various protein targets involved in metabolic pathways and signal transduction cascades. Such interactions could lead to the development of novel therapeutic strategies targeting diseases with unmet medical needs. The integration of machine learning algorithms has further accelerated the process by predicting binding affinities and optimizing lead compounds based on structural features similar to those found in 1-(2-bromophenyl)methyl-1H-1,2,4-triazol-3-amine.

The synthesis of 1-(2-bromophenyl)methyl-1H-1,2,4-triazol-3-amine typically involves multi-step organic transformations starting from commercially available precursors. Key steps include bromination of an aromatic ring followed by condensation reactions to form the triazole ring. Advances in synthetic methodologies have improved both yield and purity, making it more accessible for research purposes. Techniques such as flow chemistry have also been explored to enhance scalability and reproducibility in its preparation.

In conclusion, 1-(2-bromophenyl)methyl-1H-1,2,4-triazol-3-aminesignificant potential as a pharmacological tool and synthetic intermediate due to its unique structural attributes. The interplay between the aromatic bromine substituent and the heterocyclic triazole ring offers multiple avenues for functionalization and drug development. As research continues to uncover new biological activities and synthetic applications, 1178290180 will undoubtedly remain at the forefront of medicinal chemistry investigations.